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Compound of Interest

Compound Name: Isosorbide 2-nitrate

Cat. No.: B026633

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational procedures for the handling and disposal of Isosorbide 2-
nitrate in a laboratory setting. Adherence to these guidelines is critical for ensuring the safety
of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

Isosorbide 2-nitrate is classified as a flammable solid that can cause serious eye irritation and
may also irritate the skin and respiratory system.[1][2][3] It may be harmful if swallowed,
inhaled, or absorbed through the skin.[2] Therefore, a comprehensive PPE strategy is
mandatory.

Recommended Personal Protective Equipment:
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PPE Category

Specification

Rationale

Hand Protection

Nitrile or other impervious
gloves.[4][5]

To prevent skin contact and
absorption.[2] Gloves must be
inspected before use and
disposed of immediately if

contaminated.[5][6]

Eye and Face Protection

Chemical safety goggles or
safety glasses with side
shields.[2][7] A face shield may

be required for splash hazards.

[6]

To protect against dust
particles and splashes, which
can cause serious eye

irritation.[1]

Body Protection

Along-sleeved lab coat or a

protective suit.[5][6]

To prevent contamination of
personal clothing and minimize

skin exposure.[1][2]

Respiratory Protection

A NIOSH-approved respirator
is required when dust may be
generated or when working
outside of a ventilated

enclosure.[2]

To prevent inhalation of dust,
which can cause respiratory
tract irritation.[2] A proper
respiratory protection program,
including fit-testing, is

essential.[2]

Chemical and Physical Properties

A summary of the key quantitative data for Isosorbide 2-nitrate is provided below. Note that
specific occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) have not been

established.[1]
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Property Value

Molecular Formula C6HONO6[2]

Molecular Weight 191.14 g/mol [8]

Physical State Crystalline powder[2]

Appearance White to off-white[2]

Melting Point >51.5 °C[2]

Storage Temperature 2-8°C (Refrigerator/Cold Room)[8]

Standard Operating Procedures for Handling

Safe handling requires a controlled environment and strict adherence to procedural steps to
minimize exposure and risk.

Step 1: Preparation and Engineering Controls

» Always handle Isosorbide 2-nitrate within a certified chemical fume hood or other ventilated
enclosure to minimize dust inhalation.[5]

e Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.[2]

» Before beginning work, verify that all necessary PPE is available and in good condition.

o Keep the chemical away from heat, sparks, open flames, and other sources of ignition.[1][9]
It is incompatible with strong oxidizing agents, acids, and alkalis.[2][5]

Step 2: Handling the Chemical
e Avoid all direct contact with the product.[3]
» Minimize the generation of dust when handling the solid material.[1][2]

» Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[1][9]
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» Wash hands thoroughly with soap and water immediately after handling and before leaving
the lab.[1][2]

Step 3: Storage

» Store Isosorbide 2-nitrate in a cool, dry, and well-ventilated area in a tightly sealed
container.[1][2][5]

e Opened containers must be carefully resealed to prevent leakage.[5]

o Store away from incompatible materials.[2]

Emergency and Disposal Plans

A clear plan for emergencies and waste disposal is crucial for laboratory safety.
Accidental Spills

o Evacuate the immediate area and remove all sources of ignition.[1]

e Don the appropriate PPE before attempting cleanup.[1][2]

» For solid spills, carefully sweep or vacuum the material, avoiding dust generation, and place
it into a labeled, sealed container for hazardous waste.[1][2]

o Clean the spill area thoroughly, and ensure waste materials do not enter drains.[1]
First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[1][2]

o Skin Contact: Remove contaminated clothing and flush the affected skin area with large
amounts of water for at least 15 minutes. Seek medical attention.[1][2]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.[1][2]
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 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1][2]

Waste Disposal

o All Isosorbide 2-nitrate waste and contaminated materials (e.g., gloves, wipes, containers)

must be treated as hazardous waste.[5][10]

o Dispose of waste in a designated, labeled, and sealed hazardous waste container.[1]

 All disposal procedures must comply with federal, state, and local regulations.[1][10] Do not

dispose of via standard drains or trash.

Experimental Workflow for Handling Isosorbide 2-nitrate

Workflow for Handling Isosorbide 2-nitrate
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Caption: Logical workflow for the safe handling of Isosorbide 2-nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for
Isosorbide 2-nitrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b026633#personal-protective-equipment-for-handling-
isosorbide-2-nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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